Methyl 2,2-bis(hydroxymethyl)pent-4-enoate

• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: methyl 2,2-bis(hydroxymethyl)pent-4-enoate
• InChI: InChI=1S/C8H14O4/c1-3-4-8(5-9,6-10)7(11)12-2/h3,9-10H,1,4-6H2,2H3
• InChI Key: VIQCGWOYCNDIIN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC=C)(CO)CO

Description

Methyl 2,2-bis(hydroxymethyl)pent-4-enoate is a useful research compound. Its molecular formula is C8H14O4 and its molecular weight is 174.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of crude 2,2-bis(hydroxymethyl)pent-4-enoic acid (1 eq., 8.72 g), K2CO3 (3 eq., 22.9 g) and acetone (109 ml) was stirred at room temperature for 30 min. MeI (6 eq., 46.4 g) was added at 0° C. The mixture was stirred at room temperature for 2 days and concentrated. Water and EtOAc were added. The aqueous layer was extracted with 3×EtOAc. The organic layers were dried over MgSO4. Silica gel chromatography using 4-40% ACN (containing 5% MeOH)-DCM yields the title compound as colorless oil (2.2 g, 23% for two steps).